Cas no 83999-28-4 (N-(4-acetylphenyl)-3-oxobutanamide)
83999-28-4 structure
Product Name:N-(4-acetylphenyl)-3-oxobutanamide
CAS No:83999-28-4
MF:C12H13NO3
MW:219.236523389816
CID:2804787
PubChem ID:18073071
Update Time:2025-04-21
N-(4-acetylphenyl)-3-oxobutanamide Chemical and Physical Properties
Names and Identifiers
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- AKOS000165398
- 83999-28-4
- DTXSID40592530
- N-(4-acetylphenyl)-3-oxobutanamide
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- Inchi: 1S/C12H13NO3/c1-8(14)7-12(16)13-11-5-3-10(4-6-11)9(2)15/h3-6H,7H2,1-2H3,(H,13,16)
- InChI Key: MCDZXMSMMJKWRH-UHFFFAOYSA-N
- SMILES: O=C(CC(C)=O)NC1C=CC(C(C)=O)=CC=1
Computed Properties
- Exact Mass: 219.08954328Da
- Monoisotopic Mass: 219.08954328Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 63.2Ų
N-(4-acetylphenyl)-3-oxobutanamide Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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